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Compound of Interest

Compound Name: Esterbut-6

Cat. No.: B1671306

An In-depth Technical Guide to Esterbut-6 (CAS Number: 125161-48-0)

Introduction

Esterbut-6, with the CAS number 125161-48-0, is a carbohydrate derivative known chemically
as 6-O-Butanoyl-1,2-O-isopropylidene-alpha-D-glucofuranose. It belongs to a class of sugar
esters that are of growing interest in the fields of pharmacology and biotechnology due to their
potential biological activities and their role as versatile synthetic intermediates. This technical
guide provides a comprehensive overview of the available information on Esterbut-6, including
its physicochemical properties, potential biological activities, and detailed experimental
protocols for its synthesis and evaluation. The information presented herein is intended for
researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Esterbut-6 is a monosaccharide derivative where the primary hydroxyl group at the C-6
position of 1,2-O-isopropylidene-alpha-D-glucofuranose is esterified with a butanoyl (butyryl)
group. The presence of the isopropylidene group (acetonide) protects the hydroxyl groups at
the C-1 and C-2 positions, making the C-6 hydroxyl group more accessible for selective
modification.

Table 1: Chemical Identifiers for Esterbut-6

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1671306?utm_src=pdf-interest
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

CAS Number

125161-48-0[1]

Chemical Name

6-O-Butanoyl-1,2-O-isopropylidene-alpha-D-

glucofuranose[1]

Synonyms

Esterbut-6, Mag-6BUT, Monoacetone glucose 6-
butyrate, Monobut-6[1]

Molecular Formula

C13H2207[2]

Molecular Weight 290.31 g/mol [2]
CCCC(OC--INVALID-LINK----INVALID-LINK----
SMILES Code INVALID-LINK--[C@]2([H])[C@@]1([H])OC(C)

(C)02)=0

Table 2: Physicochemical Properties of Esterbut-6 and Related Compounds

1,2-O- .
. 1,2:5,6-Di-O-
Isopropylidene- . .
Esterbut-6 isopropylidene-
Property . alpha-D-
(Predicted/Inferred) alpha-D-
glucofuranose
glucofuranose
(Parent Compound)
White to off-white ] ) ) ) )
Appearance White powder/solid White crystalline solid

solid

Melting Point (°C)

Not experimentally

determined

159 - 161 110-111

Boiling Point (°C)

Not experimentally

determined

No data available No data available

Solubility

Expected to be
soluble in polar
organic solvents
(DMSO, MeOH, DMF,
DCM, EtOAc)

Soluble in water,
DMSO, methanol

Soluble in ethanol
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Potential Pharmacological Properties and Biological
Activity

While specific pharmacological studies on Esterbut-6 are not extensively documented in
publicly available literature, the biological activities of structurally related sugar esters provide
insights into its potential applications. Derivatives of 1,2-O-isopropylidene-a-D-glucofuranose
and other sugar esters have demonstrated a range of biological effects, including antimicrobial
and anti-inflammatory activities.

o Antimicrobial Activity: Studies on various 6-O-acyl derivatives of glucofuranose have shown
promising antimicrobial properties. For instance, 6-O-stearoyl-1,2-O-isopropylidene-a-D-
glucofuranose and its derivatives have exhibited excellent in-vitro antibacterial and antifungal
functionality against several human pathogenic strains. The mechanism of action is often
attributed to the amphiphilic nature of these molecules, which allows them to interact with
and disrupt microbial cell membranes. It is plausible that Esterbut-6, as a short-chain fatty
acid ester of this family, may also possess antimicrobial properties.

» Anti-inflammatory and Antipyretic Activity: Research on 3-O-derivatives of the related
compound 1,2:5,6-di-O-isopropylidene-alpha-D-glucofuranose has demonstrated notable
anti-inflammatory and antipyretic activities with low toxicity in animal models. These
compounds were also found to decrease venous wall permeability. This suggests that other
acylated derivatives of protected glucose, such as Esterbut-6, could be investigated for
similar anti-inflammatory potential.

Experimental Protocols
Synthesis of Esterbut-6

The synthesis of Esterbut-6 involves the selective acylation of the primary hydroxyl group at
the C-6 position of 1,2-O-isopropylidene-alpha-D-glucofuranose. The following protocol is a
representative method based on procedures for similar compounds.

Materials:
e 1,2-O-Isopropylidene-alpha-D-glucofuranose

e Butyryl chloride (or butyric anhydride)
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e Anhydrous pyridine (or another suitable base like triethylamine)
¢ Anhydrous dichloromethane (DCM) as a solvent

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

e Dissolve 1,2-O-isopropylidene-alpha-D-glucofuranose in anhydrous pyridine (or DCM with
triethylamine) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon)
and cool the mixture to 0°C in an ice bath.

o Slowly add butyryl chloride (1.1 equivalents) dropwise to the stirred solution.

 Allow the reaction mixture to slowly warm to room temperature and continue stirring for 4-6
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, quench the reaction by adding cold water or a saturated
solution of sodium bicarbonate.

o Extract the aqueous mixture with dichloromethane (3 x 50 mL).

o Combine the organic layers and wash them successively with 1M HCI (if pyridine is used),
saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using a suitable solvent
system (e.g., a gradient of ethyl acetate in hexane) to yield pure Esterbut-6.
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o Characterize the final product using spectroscopic methods such as *H NMR, 3C NMR, and
mass spectrometry to confirm its structure and purity.

In-vitro Antimicrobial Activity Assay (General Protocol)

A general protocol to assess the potential antimicrobial activity of Esterbut-6 is the broth
microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Materials:

» Esterbut-6

» Bacterial and/or fungal strains

o Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

o 96-well microtiter plates

o Standard antibiotics as positive controls (e.g., ciprofloxacin for bacteria, fluconazole for fungi)
e Solvent for Esterbut-6 (e.g., DMSO)

Procedure:

Prepare a stock solution of Esterbut-6 in a suitable solvent (e.g., DMSO).

 In a 96-well plate, perform serial two-fold dilutions of the Esterbut-6 stock solution in the
appropriate broth medium to achieve a range of concentrations.

e Prepare an inoculum of the microbial strain standardized to a specific concentration (e.g., 5 x
10° CFU/mL for bacteria).

e Add the standardized inoculum to each well containing the diluted compound.

« Include a positive control (broth with inoculum and a standard antibiotic) and a negative
control (broth with inoculum and no compound).

¢ Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for
a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).
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e The MIC is determined as the lowest concentration of Esterbut-6 that visibly inhibits the
growth of the microorganism.

Visualizations
Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Synthesis and pharmacological properties of 3-O-derivatives of 1,2,5,6-di-O-
isopropylidene-alpha-D-glucofuranose - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Esterbut-6 CAS number 125161-48-0 properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671306#esterbut-6-cas-number-125161-48-0-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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